N-(2-bromophenyl)-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-bromophenyl)-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}acetamide is a useful research compound. Its molecular formula is C18H13BrN4OS and its molecular weight is 413.29. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Properties
Research by Darwish et al. (2014) focused on the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, aiming to create antimicrobial agents. These compounds, including derivatives similar in structure to the compound , showed promising in vitro antibacterial and antifungal activities. This suggests potential applications of the compound in developing new antimicrobial agents, which could be crucial in addressing antibiotic resistance issues (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Synthesis of Biologically Active Compounds
Another study by Fahim and Ismael (2021) explored the reactivity of N-(phenylsulfonyl)acetamide derivatives with nitrogen nucleophiles, leading to the synthesis of various derivatives with in vitro antimalarial activity. This research highlights the compound's utility in synthesizing derivatives with potential antimalarial properties, indicating its broader applicability in medicinal chemistry for creating therapeutics against various diseases (Fahim & Ismael, 2021).
Enzyme Inhibition and Potential Therapeutic Applications
The synthesis and evaluation of sulfonamides, including compounds structurally related to the one , have shown potential in inhibiting human carbonic anhydrases. These enzymes are involved in various physiological processes, and their inhibition could be beneficial in treating diseases such as glaucoma, epilepsy, and certain types of cancer. Research by Carta et al. (2017) on thiazolylsulfonamides, which are structurally related to the compound of interest, has demonstrated potent inhibitory activity against several human carbonic anhydrase isoforms, suggesting potential therapeutic applications (Carta, Birkmann, Pfaff, Buschmann, Schwab, Zimmermann, Maresca, & Supuran, 2017).
Mechanism of Action
Target of Action
The primary targets of this compound are the Bcl-2 and Mcl-1 proteins . These proteins play a crucial role in regulating cell death and survival, making them important targets in cancer research .
Mode of Action
The compound interacts with its targets, Bcl-2 and Mcl-1 proteins, by binding to their active pockets . This binding is facilitated through Van der Waals forces and hydrogen bonds . The interaction inhibits the activity of these proteins, thereby affecting cell survival .
Biochemical Pathways
The compound’s action on Bcl-2 and Mcl-1 proteins affects the apoptotic pathway . By inhibiting these proteins, the compound promotes apoptosis, or programmed cell death, which is often suppressed in cancer cells .
Pharmacokinetics
The compound’s molecular weight of 214059 suggests it may have suitable properties for oral bioavailability.
Result of Action
The compound’s inhibition of Bcl-2 and Mcl-1 proteins leads to increased apoptosis in cancer cells . This results in a reduction in cell proliferation, contributing to its anticancer activity .
Biochemical Analysis
Biochemical Properties
These interactions can lead to a variety of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .
Cellular Effects
Preliminary studies suggest that indole derivatives can have significant effects on various types of cells and cellular processes . For example, some indole derivatives have been found to exhibit notable cytotoxicity in certain cell lines .
Molecular Mechanism
It is known that indole derivatives can bind with high affinity to multiple receptors , which suggests that this compound may exert its effects at the molecular level through similar binding interactions.
Metabolic Pathways
Indole derivatives are known to be involved in a variety of metabolic pathways , suggesting that this compound may interact with various enzymes and cofactors and could potentially affect metabolic flux or metabolite levels.
Properties
IUPAC Name |
N-(2-bromophenyl)-2-(5H-pyrimido[5,4-b]indol-4-ylsulfanyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13BrN4OS/c19-12-6-2-4-8-14(12)22-15(24)9-25-18-17-16(20-10-21-18)11-5-1-3-7-13(11)23-17/h1-8,10,23H,9H2,(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHUWLFYWPBPUMV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(N2)C(=NC=N3)SCC(=O)NC4=CC=CC=C4Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13BrN4OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.